![molecular formula C19H14F4N2O2S2 B1222347 4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide](/img/structure/B1222347.png)
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide
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Overview
Description
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide is a member of benzamides.
Scientific Research Applications
Anticancer Activity
A study focusing on the synthesis and evaluation of similar benzamide derivatives revealed moderate to excellent anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. The specific benzamide compounds tested showed higher anticancer activities compared to a reference drug, etoposide, suggesting potential therapeutic applications in cancer treatment (Ravinaik et al., 2021).
Antidiabetic Agents
Another study described the synthesis of benzamide derivatives as part of a search for antidiabetic agents. The structural and activity relationship of these compounds led to the identification of a specific benzamide derivative as a promising candidate drug for treating diabetes mellitus (Nomura et al., 1999).
Polymer Synthesis
Research in the field of polymer chemistry has demonstrated the use of benzamide derivatives in the synthesis of well-defined aromatic polyamides and block copolymers. These polymers have potential applications in various fields due to their controlled molecular weight and low polydispersity (Yokozawa et al., 2002).
Antimicrobial and Antibiofilm Properties
Several studies have explored the antimicrobial and antibiofilm properties of benzamide derivatives. These compounds showed significant activity against bacterial strains known for their biofilm-forming abilities, indicating potential use in developing new antimicrobial agents (Limban et al., 2011).
Antiallergy Activity
Benzamide derivatives have also been synthesized and tested for their antiallergy activity. In one study, a series of derivatives showed potent antiallergy effects in a rat model, surpassing the activity of a known antiallergy agent, disodium cromoglycate (Hargrave et al., 1983).
Properties
Molecular Formula |
C19H14F4N2O2S2 |
---|---|
Molecular Weight |
442.5 g/mol |
IUPAC Name |
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylsulfanyl)phenyl]methyl]-1,3-thiazol-2-yl]benzamide |
InChI |
InChI=1S/C19H14F4N2O2S2/c20-17(21)27-13-5-3-12(4-6-13)16(26)25-19-24-10-15(29-19)9-11-1-7-14(8-2-11)28-18(22)23/h1-8,10,17-18H,9H2,(H,24,25,26) |
InChI Key |
BRKGVCZDLBFEPZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)OC(F)F)SC(F)F |
Canonical SMILES |
C1=CC(=CC=C1CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)OC(F)F)SC(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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